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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene

CAS No.: 20651-75-6

Cat. No.: B1266289

Get Quote

A detailed guide for researchers, scientists, and drug development professionals on the

structural characterization of 1-butyl-4-nitrobenzene using ¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry, with a comparative analysis against its ortho and meta isomers.

The definitive identification of an organic molecule is paramount in chemical research and drug

development. Spectroscopic techniques provide a powerful toolkit for elucidating molecular

structures. This guide focuses on the structural characterization of 1-butyl-4-nitrobenzene,

providing a comprehensive analysis of its spectroscopic data and a comparative overview with

its structural isomers, 1-butyl-2-nitrobenzene and 1-butyl-3-nitrobenzene.

Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for 1-butyl-4-nitrobenzene and its

ortho and meta isomers, facilitating a clear comparison.

¹H NMR Spectroscopy Data (δ, ppm)
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Protons
1-Butyl-4-
nitrobenzene

1-Butyl-2-
nitrobenzene

1-Butyl-3-
nitrobenzene

Aromatic-H ~8.15 (d), ~7.45 (d) ~7.2-7.8 (m) ~7.4-8.0 (m)

-CH₂- (benzylic) ~2.70 (t) ~2.85 (t) ~2.65 (t)

-CH₂- ~1.65 (m) ~1.60 (m) ~1.60 (m)

-CH₂- ~1.35 (m) ~1.35 (m) ~1.35 (m)

-CH₃ ~0.95 (t) ~0.95 (t) ~0.90 (t)

¹³C NMR Spectroscopy Data (δ, ppm)
Carbon

1-Butyl-4-
nitrobenzene

1-Butyl-2-
nitrobenzene

1-Butyl-3-
nitrobenzene

Aromatic C-NO₂ ~146.5 ~149.0 ~148.0

Aromatic C-Butyl ~148.0 ~138.0 ~143.0

Aromatic CH ~128.5, ~123.5 ~124.0-133.0 ~121.0-134.0

-CH₂- (benzylic) ~35.0 ~33.0 ~35.5

-CH₂- ~33.0 ~31.0 ~33.5

-CH₂- ~22.0 ~22.5 ~22.0

-CH₃ ~13.8 ~13.9 ~13.8

IR Spectroscopy Data (cm⁻¹)
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Functional Group
1-Butyl-4-
nitrobenzene

1-Butyl-2-
nitrobenzene

1-Butyl-3-
nitrobenzene

Ar-NO₂ (asymmetric) ~1520 ~1525 ~1530

Ar-NO₂ (symmetric) ~1345 ~1350 ~1355

C-H (aromatic) ~3070 ~3080 ~3075

C-H (aliphatic) ~2960-2850 ~2960-2850 ~2960-2850

C=C (aromatic) ~1600, ~1480 ~1605, ~1475 ~1610, ~1485

Para-disubstitution ~850 - -

Ortho-disubstitution - ~745 -

Meta-disubstitution - - ~800, ~730

Mass Spectrometry Data (m/z)
Ion

1-Butyl-4-
nitrobenzene

1-Butyl-2-
nitrobenzene

1-Butyl-3-
nitrobenzene

[M]⁺ 179 179 179

[M-NO₂]⁺ 133 133 133

[M-C₃H₇]⁺ 136 136 136

[C₇H₇]⁺ (tropylium) 91 91 91

Base Peak 136 133 136

Structural Elucidation Workflow
The structural elucidation of 1-butyl-4-nitrobenzene from its molecular formula (C₁₀H₁₃NO₂) is

a systematic process involving the interpretation of data from multiple spectroscopic

techniques.
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Molecular Formula
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Caption: Logical workflow for the structural elucidation of 1-butyl-4-nitrobenzene.

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Approximately 10-20 mg of the compound was dissolved in 0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal

standard. The solution was transferred to a 5 mm NMR tube.

¹H NMR Spectroscopy: ¹H NMR spectra were recorded on a 400 MHz spectrometer. Data

was acquired with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.
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¹³C NMR Spectroscopy: ¹³C NMR spectra were recorded on the same instrument at a

frequency of 100 MHz. Spectra were obtained with a spectral width of 240 ppm, a relaxation

delay of 2.0 s, and 1024 scans, using a proton-decoupled pulse sequence.

Infrared (IR) Spectroscopy
Sample Preparation: A thin film of the neat liquid sample was prepared between two

potassium bromide (KBr) plates.

Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)

spectrometer. The spectrum was obtained by averaging 32 scans over the range of 4000-

400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates was

recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Introduction: The sample was introduced into the mass spectrometer via a gas

chromatograph (GC) equipped with a capillary column.

Ionization: Electron Ionization (EI) was used at an electron energy of 70 eV.

Data Acquisition: The mass spectrum was recorded over a mass-to-charge (m/z) range of

40-500 amu.

Interpretation and Comparison
¹H NMR: The ¹H NMR spectrum of 1-butyl-4-nitrobenzene is the most distinct among the

isomers. The para-substitution results in a simplified aromatic region with two doublets, a

characteristic AA'BB' system, due to the symmetry of the molecule. In contrast, the ortho and

meta isomers exhibit more complex multiplets in their aromatic regions due to the lower

symmetry and different coupling patterns of the aromatic protons. The signals for the butyl

group protons are similar across all three isomers, with slight variations in the chemical shift of

the benzylic protons due to the different electronic environments.

¹³C NMR: The ¹³C NMR spectrum of 1-butyl-4-nitrobenzene shows fewer signals in the

aromatic region compared to its isomers, again due to its higher symmetry. Specifically, due to
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the C₂ symmetry axis, only four aromatic carbon signals are observed. The ortho and meta

isomers, being less symmetrical, display six distinct aromatic carbon signals.

IR Spectroscopy: The key differentiating feature in the IR spectra is the pattern of the C-H out-

of-plane bending vibrations in the fingerprint region. 1-Butyl-4-nitrobenzene shows a strong

absorption band around 850 cm⁻¹, which is characteristic of para-disubstituted benzene rings.

The ortho isomer exhibits a strong band around 745 cm⁻¹, while the meta isomer shows

characteristic bands around 800 cm⁻¹ and 730 cm⁻¹. The asymmetric and symmetric stretching

vibrations of the nitro group are present in all three isomers in the expected regions.

Mass Spectrometry: The mass spectra of all three isomers show a molecular ion peak at m/z

179, confirming the molecular formula. The fragmentation patterns are similar, with major

fragments corresponding to the loss of the nitro group ([M-NO₂]⁺ at m/z 133) and cleavage of

the butyl chain. A prominent peak at m/z 136, corresponding to the loss of a propyl radical ([M-

C₃H₇]⁺), is often the base peak for the para and meta isomers, indicating a stable benzylic

cation. For the ortho isomer, the loss of the nitro group can be more favorable. The presence of

a tropylium ion fragment at m/z 91 is also common.

By combining the information from these spectroscopic techniques, the unambiguous structural

elucidation of 1-butyl-4-nitrobenzene is achieved, and its distinction from its ortho and meta

isomers is clearly established.

To cite this document: BenchChem. [Structural Elucidation of 1-Butyl-4-nitrobenzene: A
Spectroscopic Comparison]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266289/docs#structural-elucidation-of-1-butyl-4-
nitrobenzene-a-spectroscopic-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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